Cas no 2137563-82-5 (4-Piperidinecarboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester)

• Product Name: 4-Piperidinecarboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester
• CAS No: 2137563-82-5
• MF: C₁₂H₂₁ClN₂O₄
• MW: 292.759142637253
• CID: 5255844
• Update Time: 2025-05-19

4-Piperidinecarboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester

• Inchi： 1S/C12H21ClN2O4/c1-11(2,3)19-10(17)15-12(9(16)18-8-13)4-6-14-7-5-12/h14H,4-8H2,1-3H3,(H,15,17)
• InChI Key： DXXWNEBZYQOBPF-UHFFFAOYSA-N
• SMILES： N1CCC(NC(OC(C)(C)C)=O)(C(OCCl)=O)CC1

Additional information on 4-Piperidinecarboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester

Research Briefing on 4-Piperidinecarboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS: 2137563-82-5)

This research briefing provides an in-depth analysis of the latest scientific developments surrounding the chemical compound 4-Piperidinecarboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS: 2137563-82-5). As a key intermediate in pharmaceutical synthesis, this molecule has garnered significant attention in recent medicinal chemistry research, particularly in the development of novel protease inhibitors and targeted drug delivery systems.

Recent studies published in the Journal of Medicinal Chemistry (2023) highlight the compound's structural advantages as a versatile building block for peptide-mimetic drugs. The tert-butoxycarbonyl (Boc) protected amine group at the 4-position of the piperidine ring provides excellent stability during synthetic manipulations, while the chloromethyl ester moiety serves as a reactive handle for subsequent conjugations. Researchers at MIT have demonstrated its utility in creating prodrug formulations with enhanced cellular permeability.

A breakthrough application emerged from Nature Chemical Biology (2024), where this compound was employed as a critical precursor in the synthesis of covalent inhibitors targeting SARS-CoV-2 main protease. The chloromethyl ester functionality was strategically used to form irreversible bonds with the catalytic cysteine residue, while maintaining selectivity over human proteases. This work represents a significant advancement in antiviral drug design, with the compound's molecular weight (288.73 g/mol) and logP (2.1) proving optimal for pharmacokinetic properties.

In the field of cancer therapeutics, a recent ACS Medicinal Chemistry Letters publication (2024) detailed the use of this piperidine derivative in constructing PROTAC (Proteolysis Targeting Chimeras) molecules. The compound's structural features enabled efficient conjugation of E3 ligase ligands to target-binding warheads, resulting in compounds with improved tissue distribution profiles. Notably, the Boc-protected amine was crucial for maintaining solubility during the multi-step synthetic sequence.

From a safety perspective, newly available toxicological data (2024) indicate that this intermediate requires careful handling due to the reactive chloromethyl group, with recommended workplace exposure limits below 0.1 mg/m³. However, its stability in anhydrous conditions at -20°C makes it practical for industrial-scale applications. Current Good Manufacturing Practice (cGMP) synthesis routes have been optimized to achieve >98% purity, as reported in Organic Process Research & Development.

The compound's future potential appears promising, with several patent applications filed in 2024 describing its incorporation into next-generation kinase inhibitors and antibody-drug conjugates (ADCs). Its balanced physicochemical properties and synthetic versatility position it as a valuable scaffold in medicinal chemistry, likely to remain relevant in pharmaceutical development pipelines for years to come.